
spirodiclofen environmental toxicity compared
to other acaricides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Spirodiclofen

CAS No.: 148477-71-8

Cat. No.: S003090

Get Quote

Mechanism of Action and Toxicity Profile of
Spirodiclofen

Spirodiclofen is a spirocyclic phenyl-substituted tetronic acid derivative acaricide that differs in its mode of

action from many older acaricides [1]. The table below summarizes its core characteristics:

Feature Description

Chemical Class Spirocyclic tetronic acid derivatives [1]

Primary Mode of
Action

Inhibition of Acetyl-CoA Carboxylase (ACCase), disrupting lipid biosynthesis
[2] [1]

Key Target Life
Stages

Effective against spider mites in all developmental stages, including eggs;
has a significant impact on female fertility [2]

Mammalian Toxicity
(Acute)

Low acute toxicity via oral, dermal, or inhalation routes. It is not a skin or eye
irritant but is a potential skin sensitizer [3].

Chronic &
Carcinogenicity

The most sensitive target organ is the adrenal gland. The U.S. EPA has
classified it as "likely to be carcinogenic to humans" [3].
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For clarity, the specific biological target of spirodiclofen is illustrated below:
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Emerging Acaricide Resistance

Resistance to spirodiclofen has been documented in field populations of mites in several countries, including

China, the USA, Germany, Brazil, Turkey, and Iran [2]. Research on the citrus red mite (Panonychus citri)

suggests that resistance can develop through metabolic mechanisms rather than changes in the drug's target

site [2].

The diagram below outlines the general workflow for investigating acaricide resistance:
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One key study identified that the overexpression of a cytochrome P450 gene (CYP385C10) is involved in

spirodiclofen resistance in Panonychus citri. Researchers confirmed this using RNA interference (RNAi);

silencing the CYP385C10 gene significantly increased the mortality of resistant mites when exposed to

spirodiclofen [2].

Research Limitations and Alternatives
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The search results lack the comprehensive, head-to-head experimental data on the environmental toxicity of

spirodiclofen compared to other acaricides needed for a full comparison guide. Information on crucial

aspects like soil persistence, effects on non-target organisms (e.g., aquatic life, bees), and comparative

residue data is not available in the current search.

For a complete analysis, you may need to:

Consult specialized databases from regulatory agencies like the U.S. EPA and the European Food

Safety Authority (EFSA).
Perform a systematic literature review using scientific databases (e.g., Scopus, Web of Science)

with precise search terms related to "environmental fate," "ecotoxicity," and "comparative toxicity" of
specific acaricides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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